5-(3-Iodophenyl)-1-methyl-1,2,4-triazole

• IUPAC Name: 5-(3-iodophenyl)-1-methyl-1,2,4-triazole
• InChI: InChI=1S/C9H8IN3/c1-13-9(11-6-12-13)7-3-2-4-8(10)5-7/h2-6H,1H3
• InChI Key: YKAMNOMIMXIERS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C2=CC(=CC=C2)I
• Molecular Formula: C9H8IN3
• Molecular Weight: 285.08 g/mol

Description

The compound “5-(3-Iodophenyl)-1-methyl-1,2,4-triazole” is a triazole derivative. Triazoles are a class of five-membered heterocyclic compounds containing three nitrogen atoms. They are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While the specific synthesis pathway for “5-(3-Iodophenyl)-1-methyl-1,2,4-triazole” is not available, triazoles are commonly synthesized using the Huisgen 1,3-dipolar cycloaddition, also known as the "click reaction".

Molecular Structure Analysis

The molecular structure of “5-(3-Iodophenyl)-1-methyl-1,2,4-triazole” would likely consist of a triazole ring attached to an iodinated phenyl group at the 5-position and a methyl group at the 1-position.

Scientific Research Applications

Synthesis and Chemical Properties

5-(3-Iodophenyl)-1-methyl-1,2,4-triazole derivatives have been a focus of research due to their diverse biological activities and potential applications. Bihdan & Parchenko (2018) synthesized a series of 5-(3-fluorophenyl)-4-methyl-1,2,4-triazole-3-thiol derivatives and investigated their physical-chemical properties. The synthesized compounds exhibited solubility in organic solvents and underwent crystallization in isopropanol. They utilized various physical-chemical analysis methods to confirm the structure of synthesized compounds, noting their individuality and the match between the experimental peaks and calculated values of molecular masses (Bihdan & Parchenko, 2018).

Biological and Antimicrobial Activities

The 1,2,4-triazole derivatives, including those similar to 5-(3-Iodophenyl)-1-methyl-1,2,4-triazole, have been studied for various biological activities. Bektaş et al. (2007) synthesized novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives and assessed their antimicrobial activities, finding that some derivatives exhibited moderate to good activities against test microorganisms (Bektaş et al., 2007).

Anticonvulsant and Antispastic Properties

Kane et al. (1994) investigated certain 5-aryl-3-(alkylthio)-4H-1,2,4-triazoles for anticonvulsant activity and found that they acted as selective antagonists of strychnine-induced convulsions, suggesting potential as antispastic agents. They noted that one compound, in particular, reduced hyperreflexia in rats, indicating potential glycine-agonist-like properties which might be beneficial in treating spasticity (Kane et al., 1994).

Quantum Mechanical and Molecular Docking Studies

Al-Otaibi et al. (2020) conducted comprehensive quantum mechanical studies on triazole derivatives, including the assessment of their structural, nonlinear optical, electronic, and biological properties. They employed molecular docking studies with various inhibitors and analyzed the compounds' interaction with graphene monolayer, noting an enhancement in various physico-chemical descriptors and surface-enhanced Raman spectra (Al-Otaibi et al., 2020).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. For instance, some triazole derivatives are known to interact with adenosine receptors.